Cas no 173615-26-4 (4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
• CAS No: 173615-26-4
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• CID: 1358253
• Update Time: 2024-08-17

4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C20H20O7/c1-22-14-7-6-12-17(21)13(10-27-18(12)20(14)26-5)11-8-15(23-2)19(25-4)16(9-11)24-3/h6-10H,1-5H3
• InChI Key： AFYSMUXXADHNOD-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2OC=C(C(C2=CC=1)=O)C1C=C(OC)C(OC)=C(OC)C=1

Computed Properties

• Exact Mass: 372.1209
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: 2.218

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Melting Point: 143-144 °C
• Boiling Point: 538.4±50.0 °C(Predicted)
• PSA: 72.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones